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Compound of Interest

Compound Name: Bromacil

Cat. No.: B7801777

This guide provides comprehensive, procedural information for the safe handling and disposal
of Bromacil, tailored for laboratory and research professionals. Adherence to these protocols
is critical for ensuring personnel safety and regulatory compliance.

Hazard Summary and Toxicity

Bromacil is a substituted uracil herbicide. It is harmful if swallowed, causes skin and eye
irritation, and may cause respiratory irritation.[1][2][3] It is also classified as very toxic to aquatic
life with long-lasting effects.[1][2]

The following table summarizes key quantitative toxicity data for Bromacil.
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Toxicity Metric Species Value References
Acute Oral LD50 Rat 2,300 mg/kg

Rat (ATE) 500 mg/kg

Acute Dermal LD50 Rat > 5,000 mg/kg

Rabbit > 2,000 mg/kg

Acute Inhalation LC50 Rat > 5.2 mg/L (4-hour)

Rat > 5.6 mg/L (4-hour)

Eye Irritation Rabbit Moderately to

seriously irritating

L ) Slightly to mildly
Skin Irritation Rabbit o
irritating

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach is essential when working with Bromacil. The following workflow
outlines procedures from preparation to disposal.

Pre-Handling Preparations

o Area Preparation: All weighing and solution preparation must occur in a certified chemical
fume hood to prevent inhalation of dust. Ensure the work area is clean, uncluttered, and
equipped with an accessible eyewash station and safety shower.

o Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read the product-
specific SDS.

o Assemble PPE: Ensure all required Personal Protective Equipment is available, has been
inspected for integrity, and is the correct size.

o Prepare Waste Containers: Label hazardous waste containers clearly for solid waste
(contaminated PPE, weighing papers) and liquid waste (unused solutions, rinsate).
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Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Bromacil to minimize exposure.

PPE Category Item Specifications

Wear chemical safety goggles
) ) at all times. Use a face shield
Eye and Face Protection Safety Goggles & Face Shield ) N
in addition to goggles when

there is a splash hazard.

Nitrile, neoprene, or butyl
rubber gloves are
) ] ] recommended. Do not use
Hand Protection Chemical-resistant Gloves
leather or cotton gloves. Wash
the outside of gloves before

removing them.

A buttoned lab coat or
coveralls must be worn to
protect skin and clothing. A

Body Protection Laboratory Coat / Coveralls chemical-resistant apron
should be worn when mixing,
loading, or cleaning

equipment.

Required if working outside a
fume hood or if dust/aerosols
may be generated. For mixing

Respiratory Protection NIOSH-approved Respirator and loading, a non-powered air
purifying respirator with an N,
R, P, or HE series filter is

recommended.

Wear chemical-resistant boots
for large-scale work; pants

Footwear Closed-toe Shoes should be worn over the boots.
At a minimum, closed-toe

shoes and socks are required.
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Handling and Experimental Use

» Weighing: Use a disposable weighing paper or a dedicated, tared container. Carefully handle
the solid material to minimize dust generation.

e Solution Preparation: Slowly add the weighed Bromacil to the solvent to prevent splashing
and dust. Keep containers closed when not in use.

e Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly with soap
and water after handling and before eating, drinking, or using the toilet.

Post-Handling Decontamination and Cleanup

o Equipment Cleaning: Thoroughly clean all application equipment immediately after use.
Flush tanks, pumps, and hoses with several changes of water. Dispose of the equipment
wash water (rinsate) as hazardous waste.

 PPE Removal: Remove PPE immediately after handling is complete. Wash the outside of
gloves before removing them. Remove clothing immediately if the pesticide gets inside, then
wash thoroughly and put on clean clothing. Contaminated clothing should be washed
separately from other laundry.

o Personal Hygiene: Shower with soap and water after significant contact with the product.

Spill Management and First Aid

o Spills: For small spills, absorb the material with an inert, non-combustible material like sand
or vermiculite. Wearing appropriate PPE, collect the absorbed material into a sealed, labeled
container for hazardous waste disposal. Do not flush spilled material into drains or sewers.

e First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing. Flush skin with plenty of soap and water for
at least 15 minutes.
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o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical aid.

o Ingestion: If the person is conscious, rinse their mouth and give 2-4 cupfuls of milk or
water. Call a poison control center or doctor immediately for treatment advice.

Disposal Plan

Proper disposal of Bromacil and associated waste is crucial to prevent environmental
contamination.

o Pesticide Waste: Wastes resulting from the use of this product must be disposed of at an
approved waste disposal facility. Open dumping or burning is prohibited.

o Contaminated Materials: Dispose of used gloves, disposable lab coats, and other
contaminated materials in a designated hazardous waste container. Absorbent materials that
are heavily contaminated should not be reused.

o Container Disposal: Do not reuse empty containers. Completely empty the container into
application equipment, then dispose of it in a sanitary landfill or by incineration, as approved
by state and local authorities. If burned, stay out of the smoke.

Bromacil Handling Workflow

The diagram below illustrates the procedural flow for safely handling Bromacil, from initial
preparation through to final disposal.
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Caption: A workflow for the safe handling of Bromacil in a laboratory setting.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b7801777?utm_src=pdf-body-img
https://www.benchchem.com/product/b7801777?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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